2(1H)-quinoxalinone, 8-nitro-
Overview
Description
“2(1H)-quinoxalinone, 8-nitro-” is a chemical compound that belongs to the class of quinolines . It is also known as 8-nitro-2-tetrazol-5-yl-4-oxo-4H-1-benzopyran . This compound is used in various organic transformations due to its diverse reactivity .
Synthesis Analysis
The synthesis of “2(1H)-quinoxalinone, 8-nitro-” involves several steps. The method comprises nitrifying hydroxyacetophenone taken as a starting material with nitric acid to generate a mixture of 2-hydroxy-3-nitroacetophenone and 2-hydroxy-5-nitroacetophenone . The mixture is then salified using an inorganic base, separated, purified, and then hydrolyzed with an acid to obtain 2-hydroxy-3-nitroacetophenone . A cyclization reaction is carried out on the 2-hydroxy-3-nitroacetophenone and ethyl cyanoformate to generate 8-nitro-2-cyano-4-oxo-4H-1-benzopyran . Finally, the product is reacted with sodium azide to generate the 8-nitro-2-tetrazol-5-yl-4-oxo-4H-1-benzopyran .
Molecular Structure Analysis
The molecular structure of “2(1H)-quinoxalinone, 8-nitro-” is characterized by a variety of spectroscopic methods, including 1H-, 13C-NMR, and HREI-MS . The structure is further supported by single-crystal X-ray diffraction analysis .
Chemical Reactions Analysis
The chemistry of nitro groups and nitro compounds, such as “2(1H)-quinoxalinone, 8-nitro-”, has been intensively studied . Despite their long history, new reactions and methodologies are still being found today due to the diverse reactivity of the nitro group .
Safety and Hazards
Future Directions
properties
IUPAC Name |
8-nitro-1H-quinoxalin-2-one | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3O3/c12-7-4-9-5-2-1-3-6(11(13)14)8(5)10-7/h1-4H,(H,10,12) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHXOJSHQYLLSHR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=C1)[N+](=O)[O-])NC(=O)C=N2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60348773 | |
Record name | 8-nitroquinoxalin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60348773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.14 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
73148-21-7 | |
Record name | 8-nitroquinoxalin-2(1H)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60348773 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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